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Compound of Interest

Compound Name: 1-Boc-4-(2-nitrophenyl)piperazine

Cat. No.: B062226

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
the compound identified by CAS number 170017-73-9, which is tert-butyl 4-(2-
nitrophenyl)piperazine-1-carboxylate. This document is intended to be a valuable resource for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Chemical Identity

The compound associated with CAS number 170017-73-9 is tert-butyl 4-(2-
nitrophenyl)piperazine-1-carboxylate.

IUPAC Name: tert-butyl 4-(2-nitrophenyl)piperazine-1-carboxylate

Synonyms: 1-Boc-4-(2-nitrophenyl)piperazine

Molecular Formula: C1sH21N304

Molecular Weight: 307.35 g/mol

Physicochemical Properties

The following table summarizes the known and predicted physicochemical properties of tert-
butyl 4-(2-nitrophenyl)piperazine-1-carboxylate. It is important to note that some of these
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values are predicted and should be confirmed by experimental analysis for critical applications.

Property Value Source
Physical State Solid [1]
Melting Point Not available

Boiling Point 453.5 £ 45.0 °C (Predicted)

Density 1.270 + 0.06 g/cm3 (Predicted)

Solubility Not available

Room Temperature, Sealed in
Storage Temperature N [1]
dry conditions

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of this
specific compound are not readily available in the public domain. However, standard
methodologies for organic compounds can be employed.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity.

Principle: A small, finely powdered sample of the compound is heated slowly, and the
temperature range from the point at which the first drop of liquid appears to the temperature at
which the entire sample is liquid is recorded.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Spatula
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e Mortar and pestle
Procedure:

o Sample Preparation: A small amount of the dry compound is finely ground using a mortar
and pestle. The open end of a capillary tube is pressed into the powder. The tube is then
inverted and tapped gently to pack the powder into the sealed end, to a height of 2-3 mm.[2]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[3]

e Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
accurate observation.[3]

e Observation and Recording: The temperature at which the first signs of melting are observed
(T1) and the temperature at which the last solid particle melts (T2) are recorded. The melting
point is reported as the range T1 - T2.[2]

Solubility Determination

Understanding the solubility of a compound in various solvents is essential for purification,
formulation, and biological studies.

Principle: A small, measured amount of the solute is added to a specific volume of a solvent,
and the mixture is agitated. The solubility is determined by observing whether the solute
dissolves completely.

Apparatus:

Test tubes

Vortex mixer or shaker

Graduated cylinders or pipettes

Analytical balance
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Procedure for Qualitative Solubility:

e Solvent Selection: A range of solvents with varying polarities should be tested (e.g., water,
ethanol, methanol, dichloromethane, ethyl acetate, hexane).

e Procedure: Approximately 10-20 mg of the compound is placed in a test tube.[4] 1 mL of the
selected solvent is added.[4] The test tube is sealed and agitated vigorously for 1-2 minutes
using a vortex mixer or by hand.[4] The mixture is then allowed to stand, and visual
inspection is used to determine if the solid has dissolved.[5] Observations are recorded as
soluble, partially soluble, or insoluble.[5]

Procedure for Quantitative Solubility:

A saturated solution is prepared by adding an excess of the compound to a known volume of
the solvent.

e The mixture is agitated at a constant temperature for an extended period (e.g., 24 hours) to
ensure equilibrium is reached.

e The undissolved solid is removed by filtration or centrifugation.

e The concentration of the dissolved compound in the clear supernatant is determined using a
suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

Synthesis Workflow

While a specific, detailed synthesis protocol for CAS 170017-73-9 is not widely published, a
common and logical synthetic route for N-arylpiperazines involves a nucleophilic aromatic
substitution or a Buchwald-Hartwig amination reaction. The following diagram illustrates a
plausible synthetic workflow.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.saltise.ca/wp-content/uploads/2021/03/SALTISE-Chem-Protocol-ORGANIC-INTRO-TO-SOLUBILITY.pdf
https://www.saltise.ca/wp-content/uploads/2021/03/SALTISE-Chem-Protocol-ORGANIC-INTRO-TO-SOLUBILITY.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Starting Materials

Reaction Conditions

Base (e.g., K2COs)
1-Boc-piperazine 1-Fluoro-2-nitrobenzene Solvent (e.g., DMSO)
Heat
Reaction

v
Nucleophilic Aromatic S

ubstitution

A

Pro

tert-Butyl 4-(2-nitrophenyl)

piperazine-1-carboxylate

luct

Click to download full resolution via product page

Caption: Plausible synthesis of tert-butyl 4-(2-nitrophenyl)piperazine-1-carboxylate.

Biological Activity and Signaling Pathways

As of the date of this guide, there is no publicly available information detailing the specific

biological activity or associated signaling pathways for tert-butyl 4-(2-nitrophenyl)piperazine-1-

carboxylate. This compound is primarily available as a chemical intermediate for synthesis.

Researchers investigating this molecule would need to conduct in vitro and in vivo studies to

determine its pharmacological profile.

Safety Information

For detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided

by the supplier. General safety precautions for handling solid organic chemicals should be
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followed, including the use of personal protective equipment (PPE) such as safety goggles,
gloves, and a lab coat. The work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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